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Compound of Interest

Compound Name: Tetramethyltin

Cat. No.: B1198279 Get Quote

Tetramethyltin: Technical Support Center
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and storage protocols for tetramethyltin.

Frequently Asked Questions (FAQs)
What are the primary hazards associated with tetramethyltin?

Tetramethyltin is a highly flammable liquid and vapor that is fatal if swallowed, in contact with

skin, or if inhaled.[1][2] It is also very toxic to aquatic life with long-lasting effects.[2] Symptoms

of exposure may not be immediate and can include memory loss, rage, and other neurological

effects.[1][3]

What personal protective equipment (PPE) is required when handling tetramethyltin?

A comprehensive list of required PPE includes:

Hand Protection: Neoprene or nitrile rubber gloves.[1][3]

Eye Protection: Chemical goggles or a face shield. Contact lenses should not be worn.[1][3]

Skin and Body Protection: Flame-retardant and antistatic protective clothing.
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Respiratory Protection: A NIOSH-certified combination organic vapor/acid gas (yellow

cartridge) respirator is recommended, especially where inhalation exposure may occur.[1] All

work should be conducted in a chemical fume hood.[2][4]

What are the proper storage conditions for tetramethyltin?

Tetramethyltin should be stored in a tightly closed container in a cool, dry, and well-ventilated

place, away from heat, sparks, and open flames.[1][4] The storage area should be locked up or

accessible only to authorized personnel.[1] It is crucial to ground all containers to prevent static

discharge.[1][3]

What materials are incompatible with tetramethyltin?

Tetramethyltin is incompatible with strong oxidizing agents, acids, air, and direct sunlight.[1][3]

[4] Contact with tin (IV) chloride should be avoided as it can form highly toxic trimethylchlorotin.

[1][3]

What should I do in case of a spill?

In the event of a spill, immediately evacuate the area and remove all ignition sources.[3][5] The

spill should be contained and absorbed with a non-combustible material like sand or earth.[5][6]

Use only non-sparking tools for cleanup.[1]

How should tetramethyltin waste be disposed of?

Tetramethyltin is considered hazardous waste and must be disposed of in accordance with

local, regional, and national regulations.[4] Contact your institution's environmental health and

safety office for specific guidance.
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Issue Possible Cause Recommended Action

Accidental Skin Contact Direct contact with the liquid.

Immediately wash the affected

area with plenty of soap and

water and remove all

contaminated clothing. Seek

immediate medical attention.

[1]

Accidental Eye Contact Splash or vapor exposure.

Immediately flush eyes with

water for at least 15 minutes,

removing contact lenses if

present. Seek immediate

medical attention.[1][3]

Accidental Inhalation
Inadequate ventilation or

improper handling.

Move the affected person to

fresh air and keep them at rest.

Seek immediate medical

attention.[1][6]

Accidental Ingestion
Contamination of hands or

materials.

Do NOT induce vomiting.

Rinse the mouth with water

and seek immediate medical

attention.

Fire involving Tetramethyltin Exposure to ignition sources.

Use dry chemical, CO2, water

spray, or foam to extinguish

the fire.[3][5] Cool exposed

containers with water spray.[3]

[5] Firefighters should wear

self-contained breathing

apparatus and full protective

gear.[4]

Unusual Odor Detected Potential leak or spill.

Immediately evacuate the area

and follow spill response

procedures. Ensure the

ventilation system is

functioning correctly.
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Physical and Chemical Properties
Property Value

Chemical Formula C4H12Sn[1]

Molar Mass 178.85 g/mol [7]

Appearance Colorless liquid[4][7]

Melting Point -54 °C / -65.2 °F[4]

Boiling Point 74 - 75 °C / 165.2 - 167 °F[4]

Flash Point -12 °C / 10.4 °F[4]

Density 1.291 g/cm³ at 25 °C / 77 °F

Explosion Limits 1.9 vol % (LEL)[1]

Solubility in Water Insoluble[1]
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Caption: A workflow diagram illustrating the key safety considerations from experiment planning

to completion when working with tetramethyltin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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